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Compound of Interest

Compound Name:
2-(Perfluorohexyl)ethyl

methacrylate

Cat. No.: B1329432 Get Quote

An In-depth Technical Guide to 2-(Perfluorohexyl)ethyl Methacrylate

For researchers, scientists, and drug development professionals, 2-(Perfluorohexyl)ethyl
methacrylate is a critical fluorinated monomer. Its unique properties, stemming from a

perfluorohexyl chain, make it invaluable in the creation of advanced materials with applications

ranging from specialty coatings to medical devices. This guide provides a comprehensive

overview of its chemical properties, experimental protocols, and the logical workflows

associated with its use.

Core Chemical and Physical Properties
2-(Perfluorohexyl)ethyl methacrylate is a colorless to light yellow transparent liquid.[1][2] It is

known for its high chemical and thermal stability, low surface energy, and excellent water and

oil repellency.[3] These characteristics are primarily due to the presence of the C6F13 side

chain.[2]
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Property Value

CAS Number 2144-53-8

Molecular Formula C12H9F13O2[4][5][6][7]

Molecular Weight 432.18 g/mol [2][4][5]

Appearance Colorless to light yellow transparent liquid[1][2]

Physicochemical Data
The following table summarizes the key physicochemical properties of 2-(Perfluorohexyl)ethyl
methacrylate, with values collated from various sources.
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Property Value Temperature Pressure

Density
1.496 g/mL[1][2][4][5]

[8][9]
25 °C

1.50 g/mL[10] 20 °C

Boiling Point 71 °C[1] 4 mm Hg

92 °C[2][4][5][8][9] 8 mm Hg

96 °C[10] 10 mm Hg

123-125 °C[3]

220 °C[11] 760 mmHg

Melting Point -33.39 °C[1]

Flash Point >230 °F[4][5][8]

113 °C[10]

Refractive Index 1.3416[1] 25 °C

1.346 (n20/D)[2][4][5]

[8][9][12]
20 °C

Viscosity 12 mPa.s 45 °C

Vapor Pressure 8.6 Pa[4][5] 25 °C

0.116 mmHg[11][12] 25 °C

Surface Tension 16.5 mN/m[3]

Solubility and Partitioning
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Property Value

Water Solubility Insoluble[1], 42µg/L at 20℃[4][5]

Solubility in Organic Solvents

Soluble in carbon tetrachloride, ethanol,

isopropanol, acetone, n-hexane[1]. Also soluble

in Chloroform and sparingly soluble in

Methanol[4][5].

LogP 5.2 at 23℃[4], 5.23460[12]

Experimental Protocols
Synthesis and Purification
While specific synthesis routes can vary, a general workflow for the preparation and purification

of 2-(Perfluorohexyl)ethyl methacrylate is outlined below. The synthesis often involves the

esterification of methacrylic acid or its derivatives with 1H,1H,2H,2H-perfluoro-1-octanol.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.handomchemicals.com/2-perfluorohexylethyl-methacrylate-product/
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB3467226.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB3467226_EN.htm
https://www.handomchemicals.com/2-perfluorohexylethyl-methacrylate-product/
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB3467226.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB3467226_EN.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB3467226.htm
https://www.chemsrc.com/en/cas/2144-53-8_330786.html
https://www.benchchem.com/product/b1329432?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1329432?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Synthesis

Work-up

Purification

Analysis

Reactants:
1H,1H,2H,2H-Perfluoro-1-octanol

Methacryloyl chloride

Esterification Reaction
(Stirring under inert atmosphere)

Aprotic Solvent
(e.g., THF)

Base Catalyst
(e.g., Triethylamine)

Filtration of Salt Byproduct

Washing with Brine

Drying over Anhydrous MgSO4

Solvent Evaporation

Vacuum Distillation

1H NMR, 19F NMR FTIR Spectroscopy Gas Chromatography

Click to download full resolution via product page

A general workflow for the synthesis and purification of 2-(Perfluorohexyl)ethyl methacrylate.
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Analytical Verification
Confirmation of the identity and purity of synthesized 2-(Perfluorohexyl)ethyl methacrylate is

crucial.[2]

¹⁹F Nuclear Magnetic Resonance (NMR) Spectroscopy: This is a powerful technique for

characterizing fluorinated compounds. The ¹⁹F NMR spectrum provides detailed information

about the electronic environment of each fluorine atom in the perfluorohexyl chain, resulting

in a series of distinct signals.[2]

Fourier-Transform Infrared (FTIR) Spectroscopy: FTIR is used to identify key functional

groups. The spectrum will show characteristic absorption bands for the methacrylate and

perfluoroalkyl groups. A key indicator of successful synthesis is the absence of a broad O-H

stretching band (around 3200-3600 cm⁻¹) from the starting alcohol.[2]

Polymerization and Applications
The methacrylate group allows 2-(Perfluorohexyl)ethyl methacrylate to be incorporated into

polymer backbones through various polymerization techniques.[2] This versatility enables the

creation of a wide range of materials, from homopolymers to complex copolymers.[2]

Polymerization Techniques
Several polymerization methods can be employed, each offering different levels of control over

the final polymer structure.
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Polymerization Methods

Resulting Polymers

2-(Perfluorohexyl)ethyl
methacrylate

Free Radical Polymerization (FRP)
Reversible Deactivation

Radical Polymerization (RDRP)
(e.g., RAFT, ATRP)

Group Transfer
Polymerization (GTP)

Anionic Polymerization

Copolymers
(Random, Block)

HomopolymersComplex Architectures

Applications

Key Properties:
- Hydrophobicity
- Oleophobicity

- Low Surface Energy
- Chemical Inertness

Advanced Coatings
(Water & Oil Repellent)

Textiles
(Stain Resistance)

Biomedical Devices
(e.g., Stents, Catheters)

Fluorine-Containing
Surfactants
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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